Cas no 1780306-23-1 (3-(1-benzylpiperidin-3-yl)propanenitrile)
3-(1-benzylpiperidin-3-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 3-(1-benzylpiperidin-3-yl)propanenitrile
- 1780306-23-1
- EN300-2006647
-
- Inchi: 1S/C15H20N2/c16-10-4-8-15-9-5-11-17(13-15)12-14-6-2-1-3-7-14/h1-3,6-7,15H,4-5,8-9,11-13H2
- InChI Key: QKWYLWBWXBLMEM-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCCC(CCC#N)C1
Computed Properties
- Exact Mass: 228.162648646g/mol
- Monoisotopic Mass: 228.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 27Ų
3-(1-benzylpiperidin-3-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2006647-1g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 1g |
$1029.0 | 2023-09-16 | ||
| Enamine | EN300-2006647-5g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 5g |
$2981.0 | 2023-09-16 | ||
| Enamine | EN300-2006647-10g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 10g |
$4421.0 | 2023-09-16 | ||
| Enamine | EN300-2006647-0.05g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 0.05g |
$864.0 | 2023-09-16 | ||
| Enamine | EN300-2006647-0.1g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 0.1g |
$904.0 | 2023-09-16 | ||
| Enamine | EN300-2006647-0.25g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 0.25g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-2006647-0.5g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 0.5g |
$987.0 | 2023-09-16 | ||
| Enamine | EN300-2006647-1.0g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 1g |
$1029.0 | 2023-05-31 | ||
| Enamine | EN300-2006647-2.5g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 2.5g |
$2014.0 | 2023-09-16 | ||
| Enamine | EN300-2006647-5.0g |
3-(1-benzylpiperidin-3-yl)propanenitrile |
1780306-23-1 | 5g |
$2981.0 | 2023-05-31 |
3-(1-benzylpiperidin-3-yl)propanenitrile Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 3-(1-benzylpiperidin-3-yl)propanenitrile
3-(1-Benzylpiperidin-3-yl)propanenitrile: An Emerging Compound in Medicinal Chemistry
3-(1-Benzylpiperidin-3-yl)propanenitrile, with the CAS number 1780306-23-1, is a promising compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structure and potential biological activities, is being extensively studied for its therapeutic applications. In this article, we will delve into the chemical properties, pharmacological effects, and recent research advancements of 3-(1-Benzylpiperidin-3-yl)propanenitrile.
The chemical structure of 3-(1-Benzylpiperidin-3-yl)propanenitrile is composed of a benzyl group attached to a piperidine ring, which is further connected to a propionitrile moiety. This combination of functional groups imparts the compound with distinct physicochemical properties. The presence of the nitrile group enhances the compound's reactivity and stability, making it an attractive candidate for various chemical and biological studies.
Recent studies have highlighted the potential of 3-(1-Benzylpiperidin-3-yl)propanenitrile in modulating specific biological pathways. One notable area of research is its interaction with neurotransmitter systems, particularly the dopaminergic and serotonergic pathways. These pathways play crucial roles in regulating mood, cognition, and motor function, making them important targets for the development of novel therapeutic agents.
A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 3-(1-Benzylpiperidin-3-yl)propanenitrile to dopamine receptors. The results showed that this compound exhibits high affinity for dopamine D2 receptors, suggesting its potential as a lead compound for treating disorders such as Parkinson's disease and schizophrenia. The researchers also noted that the compound's selectivity for D2 receptors over D1 receptors could minimize side effects associated with non-selective dopamine receptor agonists.
In addition to its dopaminergic activity, 3-(1-Benzylpiperidin-3-yl)propanenitrile has been shown to exhibit serotonin receptor modulation. A 2021 study in the European Journal of Pharmacology demonstrated that this compound binds to serotonin 5-HT2A receptors with moderate affinity. This property could be beneficial in treating conditions such as depression and anxiety disorders, where serotonin imbalance is a key factor.
The pharmacokinetic profile of 3-(1-Benzylpiperidin-3-yl)propanenitrile has also been a focus of recent research. Studies have indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it shows good brain penetration, which is essential for central nervous system (CNS) disorders. These characteristics make it a viable candidate for further preclinical and clinical development.
Safety and toxicity assessments are critical aspects of drug development. Preliminary toxicology studies on 3-(1-Benzylpiperidin-3-yl)propanenitrile have shown that it has low toxicity at therapeutic doses. However, more comprehensive safety evaluations are necessary to ensure its long-term use in clinical settings.
The potential therapeutic applications of 3-(1-Benzylpiperidin-3-yl)propanenitrile extend beyond neurological disorders. Research is ongoing to explore its effects on other biological systems. For instance, a 2020 study published in the Journal of Biological Chemistry investigated the compound's anti-inflammatory properties. The results indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.
In conclusion, 3-(1-Benzylpiperidin-3-yl)propanenitrile (CAS No: 1780306-23-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights into its mechanisms of action and clinical utility will emerge, paving the way for innovative treatments in various medical fields.
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